Cas no 79570-06-2 (2-Propenenitrile,3-(3,3-dimethylbicyclo[2.2.1]hept-2-yl)-)
79570-06-2 structure
Product Name:2-Propenenitrile,3-(3,3-dimethylbicyclo[2.2.1]hept-2-yl)-
CAS No:79570-06-2
MF:C12H17N
MW:175.270083189011
CID:581345
PubChem ID:44152348
Update Time:2025-04-19
2-Propenenitrile,3-(3,3-dimethylbicyclo[2.2.1]hept-2-yl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenenitrile,3-(3,3-dimethylbicyclo[2.2.1]hept-2-yl)-
- 3-(3,3-dimethylbicyclo[2.2.1]hept-2-yl)acrylonitrile
- (E)-3-(3,3-dimethylnorbornan-2-yl)prop-2-enenitrile
- 3-(3,3-Dimethylbicyclo(2.2.1)hept-2-yl)acrylonitrile
- EINECS 279-187-8
- NS00060623
- 79570-06-2
-
- Inchi: 1S/C12H17N/c1-12(2)10-6-5-9(8-10)11(12)4-3-7-13/h3-4,9-11H,5-6,8H2,1-2H3/b4-3+
- InChI Key: OJJBGBXYELHVSF-ONEGZZNKSA-N
- SMILES: N#C/C=C/C1C2CCC(C2)C1(C)C
Computed Properties
- Exact Mass: 175.136099547g/mol
- Monoisotopic Mass: 175.136099547g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 23.8Ų
2-Propenenitrile,3-(3,3-dimethylbicyclo[2.2.1]hept-2-yl)- Related Literature
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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